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Compound of Interest

Compound Name: NRA-0160

Cat. No.: B1662776

A Next-Generation Insulin Sensitizer Targeting
Mitochondrial Metabolism

Kalamazoo, Ml — MSDC-0160, a novel insulin-sensitizing agent, has emerged from a concerted
effort to develop safer and more targeted therapies for metabolic and neurodegenerative
diseases. Developed by Metabolic Solutions Development Company (MSDC), this second-
generation thiazolidinedione (TZD) represents a significant advancement over its predecessors
by selectively targeting the mitochondrial pyruvate carrier (MPC) complex, thereby avoiding the
adverse effects associated with the activation of peroxisome proliferator-activated receptor-
gamma (PPARY).[1][2][3] This technical guide provides an in-depth overview of the discovery,
mechanism of action, and development of MSDC-0160, tailored for researchers, scientists, and
drug development professionals.

Core Discovery and Rationale

The development of MSDC-0160 was spearheaded by a team of researchers, including Jerry
Colca, who sought to separate the therapeutic insulin-sensitizing effects of TZDs from their
PPARy-mediated side effects, such as fluid retention and weight gain.[4] The core insight was
the identification of a mitochondrial target of thiazolidinediones (mTOT), later identified as the
mitochondrial pyruvate carrier (MPC).[5] By modulating the MPC, MSDC-0160 influences
cellular metabolism at a fundamental level, offering a novel therapeutic avenue for a range of
diseases linked to mitochondrial dysfunction.
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Chemical Identity:
o Formal Name: 5-[[4-[2-(5-ethyl-2-pyridinyl)-2-oxoethoxy]phenyl]methyl]-2,4-thiazolidinedione
e CAS Number: 146062-49-9

e Molecular Formula: C1aH18N204S

Mechanism of Action: A Focus on the Mitochondria

MSDC-0160 exerts its effects by inhibiting the mitochondrial pyruvate carrier (MPC), a protein
complex located on the inner mitochondrial membrane responsible for transporting pyruvate
from the cytosol into the mitochondrial matrix. The MPC is a heterodimer composed of MPC1
and MPC2 subunits. By inhibiting pyruvate transport, MSDC-0160 initiates a cascade of
metabolic reprogramming.

This reduction in mitochondrial pyruvate availability leads to a decrease in the activity of the
mammalian target of rapamycin (mMTOR), a key regulator of cell growth and metabolism. The
inhibition of MTOR, in turn, promotes autophagy, a cellular process responsible for the
degradation and recycling of damaged organelles and misfolded proteins. This mechanism is
central to the neuroprotective effects observed with MSDC-0160 in preclinical models of
Parkinson's and Alzheimer's diseases.

Signaling Pathway and Experimental Workflow
Visualizations

To visually represent the complex biological processes and experimental designs involved in
the study of MSDC-0160, the following diagrams have been generated using the DOT
language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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